Cas no 2089255-78-5 ({[2-(2-bromo-4-chlorophenoxy)phenyl]methyl}(methyl)amine hydrochloride)

• Product Name: {[2-(2-bromo-4-chlorophenoxy)phenyl]methyl}(methyl)amine hydrochloride
• CAS No: 2089255-78-5
• CID: 4636336
• Update Time: 2025-05-20

{[2-(2-bromo-4-chlorophenoxy)phenyl]methyl}(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {[2-(2-bromo-4-chlorophenoxy)phenyl]methyl}(methyl)amine hydrochloride

Additional information on {[2-(2-bromo-4-chlorophenoxy)phenyl]methyl}(methyl)amine hydrochloride

Comprehensive Overview of {[2-(2-bromo-4-chlorophenoxy)phenyl]methyl}(methyl)amine hydrochloride (CAS No. 2089255-78-5)

In the rapidly evolving field of pharmaceutical intermediates and organic synthesis, {[2-(2-bromo-4-chlorophenoxy)phenyl]methyl}(methyl)amine hydrochloride (CAS No. 2089255-78-5) has garnered significant attention due to its unique chemical structure and potential applications. This compound, characterized by its bromo and chloro substituents, is a subject of interest for researchers exploring drug discovery and medicinal chemistry. Its molecular formula and precise synthetic pathways make it a valuable candidate for further study.

The compound's chemical properties and stability under various conditions are critical for its application in high-throughput screening and biochemical assays. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such intermediates in accelerating lead optimization. Researchers frequently search for "CAS No. 2089255-78-5 solubility" or "synthesis of {[2-(2-bromo-4-chlorophenoxy)phenyl]methyl}(methyl)amine hydrochloride," reflecting the demand for detailed technical data.

From an industrial perspective, the scalability of producing {[2-(2-bromo-4-chlorophenoxy)phenyl]methyl}(methyl)amine hydrochloride is a key consideration. Manufacturers and suppliers often prioritize cost-effective synthesis methods while maintaining high purity standards. The compound's role in custom synthesis and contract research further underscores its relevance in the pharmaceutical supply chain. Questions like "where to buy CAS 2089255-78-5" or "2089255-78-5 supplier" are common among procurement specialists.

In the context of green chemistry, the environmental impact of synthesizing halogenated compounds like this one is a growing concern. Innovations in catalytic processes and solvent-free reactions are being explored to reduce waste and improve atom economy. This aligns with the broader industry shift toward sustainable manufacturing practices, a topic frequently searched alongside "eco-friendly synthesis of 2089255-78-5."

The analytical characterization of {[2-(2-bromo-4-chlorophenoxy)phenyl]methyl}(methyl)amine hydrochloride involves advanced techniques such as HPLC, NMR, and mass spectrometry. These methods ensure batch-to-batch consistency and compliance with regulatory standards. Laboratories often seek "2089255-78-5 NMR data" or "HPLC purity methods for {[2-(2-bromo-4-chlorophenoxy)phenyl]methyl}(methyl)amine hydrochloride" to validate their findings.

Looking ahead, the potential biological activity of this compound is a promising avenue for research. Preliminary studies suggest interactions with specific enzyme targets, sparking interest in its therapeutic applications. As the scientific community continues to explore its structure-activity relationships, {[2-(2-bromo-4-chlorophenoxy)phenyl]methyl}(methyl)amine hydrochloride may emerge as a cornerstone in next-generation drug development.